Cas no 2136723-34-5 (D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 2136723-34-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5154543
• Update Time: 2025-06-30

D-Proline, 2-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C10H17NO3/c12-9(13)10(4-1-5-11-10)8-2-6-14-7-3-8/h8,11H,1-7H2,(H,12,13)/t10-/m0/s1
• InChI Key： MIKSRVOWIKDORB-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@@]1(C2CCOCC2)CCCN1

Additional information on D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-

D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-: A Comprehensive Overview in Modern Chemical Biology

D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-, with the CAS number 2136723-34-5, is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has opened new avenues in drug discovery and molecular design. The presence of a tetrahydro-2H-pyran-4-yl group adds a layer of complexity that makes it particularly intriguing for researchers exploring novel biochemical pathways and therapeutic applications.

The compound's structure, featuring a proline backbone modified with a tetrahydropyran ring, suggests potential applications in enzyme inhibition and substrate mimicry. Proline is well-known for its role as a secondary amine in peptides and proteins, often influencing the conformational flexibility of these biomolecules. The addition of the tetrahydro-2H-pyran-4-yl moiety not only enhances its solubility but also introduces new interactive possibilities with biological targets.

Recent studies have highlighted the importance of D-Proline derivatives in developing new classes of drugs. For instance, modifications at the 2-position of proline have been shown to affect the binding affinity and specificity of proteases and other enzymes. The tetrahydro-2H-pyran ring, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their pharmacological efficacy. This has prompted researchers to explore derivatives like D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-, as potential lead compounds for further optimization.

In the realm of drug development, this compound has shown promise in preliminary screenings for its ability to modulate enzyme activity. Its unique structural motif allows it to interact with biological targets in ways that traditional small molecules might not. This capability is particularly valuable in the context of developing treatments for diseases where enzyme inhibition is a key therapeutic strategy. For example, studies have indicated that derivatives of D-Proline can exhibit inhibitory effects on various proteases, which are implicated in conditions such as inflammation and cancer.

The synthesis of D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-, presents an interesting challenge due to the need to introduce both the proline moiety and the tetrahydropyran ring with high precision. Advances in synthetic chemistry have enabled the development of efficient routes to produce this compound, making it more accessible for research purposes. Techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired framework while maintaining high yields and purity.

The biological activity of this compound has been further explored through computational modeling and experimental validation. Molecular docking studies have suggested that D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-, can bind to specific pockets on target enzymes, thereby modulating their function. These findings have laid the groundwork for more detailed mechanistic studies aimed at understanding how this compound interacts with biological systems at a molecular level.

One particularly exciting area of research involves using D-Proline derivatives as scaffolds for designing novel therapeutics. The flexibility provided by the proline backbone and the interactive potential of the tetrahydropyran ring make this compound an excellent starting point for structure-based drug design. Researchers are exploring various modifications to optimize its pharmacological properties, including enhancing binding affinity, improving metabolic stability, and reducing off-target effects.

The impact of D-Proline derivatives on therapeutic development is further underscored by their potential applications in combination therapies. By designing molecules that can target multiple pathways simultaneously, researchers aim to develop more effective treatments for complex diseases. D-Proline-based compounds offer a versatile platform for such multi-target approaches due to their ability to modulate different biological processes through subtle structural changes.

As our understanding of biochemical pathways continues to grow, compounds like D-Proline, 2-(tetrahydro-2H-pyran-4-yl)-CAS no2136723-34-5, are poised to play a crucial role in future medical advancements. Their unique structural features and biological activities make them valuable tools for both basic research and drug development. Continued exploration into their properties will undoubtedly lead to new insights and applications that benefit human health.